Cas no 50783-81-8 (Phenol, 2-[(5-chloro-2-pyridinyl)azo]-5-(dimethylamino)-)

• Product Name: Phenol, 2-[(5-chloro-2-pyridinyl)azo]-5-(dimethylamino)-
• CAS No: 50783-81-8
• MF: C₁₃H₁₃ClN₄O
• MW: 276.721521139145
• CID: 364058
• PubChem ID: 136101161
• Update Time: 2025-04-19

Phenol, 2-[(5-chloro-2-pyridinyl)azo]-5-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(5-chloro-2-pyridinyl)azo]-5-(dimethylamino)-
• 2-[(5-Chloro-2-pyridyl)azo]-5-(dimethylamino)phenol
• 6-[(5-chloropyridin-2-yl)hydrazinylidene]-3-(dimethylamino)cyclohexa-2,4-dien-1-one
• DTXSID60711241
• 2-(5-chloro-2-pyridylazo)-5-dimethylaminophenol
• 50783-81-8
• SCHEMBL10604052
• 6-[2-(5-Chloropyridin-2-yl)hydrazinylidene]-3-(dimethylamino)cyclohexa-2,4-dien-1-one

• Inchi： 1S/C13H13ClN4O/c1-18(2)10-4-5-11(12(19)7-10)16-17-13-6-3-9(14)8-15-13/h3-8,19H,1-2H3/b17-16+
• InChI Key： WEGFGELGKKRBLD-WUKNDPDISA-N
• SMILES： ClC1=CN=C(C=C1)/N=N/C1C=CC(=CC=1O)N(C)C

Computed Properties

• Exact Mass: 276.07799
• Monoisotopic Mass: 276.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.08